Cas no 130375-93-8 (1,4-Butanediol, 2-ethyl-, (2S)-)
130375-93-8 structure
Product Name:1,4-Butanediol, 2-ethyl-, (2S)-
CAS No:130375-93-8
MF:C6H14O2
MW:118.174162387848
CID:1225903
Update Time:2024-08-05
1,4-Butanediol, 2-ethyl-, (2S)- Chemical and Physical Properties
Names and Identifiers
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- 1,4-Butanediol, 2-ethyl-, (2S)-
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- Inchi: 1S/C6H14O2/c1-2-6(5-8)3-4-7/h6-8H,2-5H2,1H3/t6-/m0/s1
- InChI Key: CYVMBANVYOZFIG-LURJTMIESA-N
- SMILES: C(O)[C@@H](CC)CCO
Computed Properties
- Exact Mass: 118.09942
Experimental Properties
- Density: 0.961±0.06 g/cm3(Predicted)
- Boiling Point: 225.1±8.0 °C(Predicted)
- PSA: 40.46
- pka: 14.91±0.10(Predicted)
1,4-Butanediol, 2-ethyl-, (2S)- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
130375-93-8 (1,4-Butanediol, 2-ethyl-, (2S)-) Related Products
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